Cas no 831-75-4 (3-(1,1,2,2-Tetrafluoroethoxy)aniline)

• Product Name: 3-(1,1,2,2-Tetrafluoroethoxy)aniline
• CAS No: 831-75-4
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• MDL: MFCD00042457
• CID: 728379
• PubChem ID: 24861016
• Update Time: 2025-11-01

3-(1,1,2,2-Tetrafluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(1,1,2,2-tetrafluoroethoxy)-
• 3-(1,1,2,2-TETRAFLUOROETHOXY)ANILINE
• 3-Tetrafluoroethoxyaniline
• 3-(1,1,2,2-Tetrafluoroethoxy)benzenamine (ACI)
• m-Phenetidine, α,α,β,β-tetrafluoro- (7CI, 8CI)
• m-(1,1,2,2-Tetrafluoroethoxy)aniline
• AKOS015891044
• SCHEMBL1560
• EN300-7363250
• 831-75-4
• NS00042489
• DTXSID7061196
• MFCD00042457
• 3-(1,1,2,2-tetrafluoro-ethoxy)-aniline
• AT23341
• EINECS 212-610-6
• 3-(1,1,2,2-Tetrafluoroethoxy)benzenamine
• DB-056690
• 3-(1,1,2,2-Tetrafluoroethoxy)-benzenamine
• 3-(1,1,2,2-Tetrafluoroethoxy)aniline, 97%
• 3-(tetrafluoroethoxy)aniline
• Benzenamine, 3-(1,1,2,2-tetrafluoroethoxy)-
• PS-8027
• aniline, 3-(1,1,2,2-tetrafluoro)ethoxy-
• 3-(1,1,2,2-Tetrafluoroethoxy)aniline

• MDL： MFCD00042457
• Inchi： 1S/C8H7F4NO/c9-7(10)8(11,12)14-6-3-1-2-5(13)4-6/h1-4,7H,13H2
• InChI Key： MWDPEBMCVXNSPL-UHFFFAOYSA-N
• SMILES： FC(C(OC1C=C(N)C=CC=1)(F)F)F

Computed Properties

• Exact Mass: 209.04600
• Monoisotopic Mass: 209.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.358 g/mL at 25 °C(lit.)
• Boiling Point: 100 °C/7 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.464(lit.)
• PSA: 35.25000
• LogP: 3.08670
• Solubility: Not determined

3-(1,1,2,2-Tetrafluoroethoxy)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(1,1,2,2-Tetrafluoroethoxy)aniline

3-(1,1,2,2-Tetrafluoroethoxy)aniline (CAS No. 831-75-4): Properties, Applications, and Market Insights

3-(1,1,2,2-Tetrafluoroethoxy)aniline (CAS No. 831-75-4) is a specialized fluorinated aromatic amine compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique tetrafluoroethoxy functional group, this compound exhibits distinct chemical properties that make it valuable for various high-performance applications. Its molecular structure combines an aniline core with a 1,1,2,2-tetrafluoroethoxy substituent, enhancing its reactivity and stability under demanding conditions.

The growing demand for fluorinated compounds in advanced materials and pharmaceuticals has positioned 3-(1,1,2,2-Tetrafluoroethoxy)aniline as a key intermediate. Researchers and manufacturers frequently search for "CAS 831-75-4 suppliers" or "3-(1,1,2,2-Tetrafluoroethoxy)aniline synthesis" due to its relevance in drug development and specialty chemicals. The compound's ability to improve the thermal and chemical resistance of polymers has also made it a topic of interest in materials science forums.

One of the most notable properties of 3-(1,1,2,2-Tetrafluoroethoxy)aniline is its solubility profile. Unlike many aromatic amines, it demonstrates enhanced solubility in both polar and non-polar solvents, making it versatile for formulation in various industrial processes. This characteristic is particularly valuable in the development of high-performance coatings and electronic materials, where uniform dispersion is critical.

In the pharmaceutical sector, 3-(1,1,2,2-Tetrafluoroethoxy)aniline serves as a building block for active pharmaceutical ingredients (APIs). Its fluorinated moiety contributes to improved metabolic stability and bioavailability, addressing common challenges in drug design. Recent studies highlight its potential in "fluorinated drug intermediates" and "targeted therapeutics," aligning with the industry's shift toward precision medicine.

The market for 3-(1,1,2,2-Tetrafluoroethoxy)aniline is expanding, driven by innovations in agrochemicals and liquid crystal displays (LCDs). Its role in synthesizing advanced crop protection agents has become increasingly important, as farmers and agribusinesses seek more efficient and environmentally friendly solutions. Additionally, its application in LCD manufacturing underscores its significance in the electronics supply chain.

From a regulatory standpoint, 3-(1,1,2,2-Tetrafluoroethoxy)aniline is handled under standard chemical safety protocols. Proper storage conditions—such as protection from moisture and extreme temperatures—are essential to maintain its stability. Companies specializing in "high-purity fluorinated amines" often provide detailed technical data sheets to ensure safe handling and compliance with global chemical regulations.

Looking ahead, the demand for 3-(1,1,2,2-Tetrafluoroethoxy)aniline is expected to rise, particularly in regions with strong pharmaceutical and electronics sectors. Research into its potential uses in renewable energy materials and biodegradable polymers could further broaden its applications. As sustainability becomes a priority across industries, this compound's unique properties may unlock new opportunities in green chemistry.

For those seeking reliable sources of CAS 831-75-4, it is advisable to partner with suppliers who offer comprehensive analytical certifications and scalable production capabilities. The compound's niche status requires expertise in both synthesis and quality control, ensuring consistency for end-users in research and industrial settings.